Cas no 34914-36-8 (Acetic acid, [(triphenylmethyl)thio]-)

• Product Name: Acetic acid, [(triphenylmethyl)thio]-
• CAS No: 34914-36-8
• MF: C₂₁H₁₈O₂S
• MW: 334.431424617767
• MDL: MFCD00386069
• CID: 1471306
• PubChem ID: 4245306
• Update Time: 2025-05-21

Acetic acid, [(triphenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(triphenylmethyl)thio]-
• 2-tritylsulfanylacetic acid
• 2-(Tritylthio)acetic acid
• DB-323376
• 2-(tritylthio)aceticacid
• SCHEMBL342181
• 2-(triphenylmethylthio)ethanoic Acid
• AKOS024355933
• BS-16933
• 2-(triphenylmethylthio)acetic acid
• DTXSID90401163
• S-Trityl Mercaptoacetic Acid
• S-Trityl-mercaptoacetic acid
• RYRPHZROJNDXEV-UHFFFAOYSA-N
• MFCD00386069
• CS-0161576
• s-triphenylmethyl-mercaptoacetic acid
• SY288205
• D82151
• 34914-36-8
• [(TRIPHENYLMETHYL)SULFANYL]ACETIC ACID

• MDL： MFCD00386069
• Inchi： 1S/C21H18O2S/c22-20(23)16-24-21(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15H,16H2,(H,22,23)
• InChI Key： RYRPHZROJNDXEV-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 334.10284
• Monoisotopic Mass: 334.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6A^2
• XLogP3: 5.1

Experimental Properties

• PSA: 37.3

Additional information on Acetic acid, [(triphenylmethyl)thio]-

Acetic Acid, [(Triphenylmethyl)Thio]-: A Comprehensive Overview

Acetic acid, [(triphenylmethyl)thio]- (CAS No 34914-36-8) is a unique organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its thioether functional group, which imparts distinctive chemical properties. The molecule consists of a central sulfur atom bonded to a triphenylmethyl group and an acetyl group, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its ability to form stable thiol-based bonds. Researchers have explored its use in creating biocompatible polymers that can encapsulate therapeutic agents, ensuring controlled release and minimizing side effects. This advancement underscores the importance of understanding the molecular interactions and stability of acetic acid, [(triphenylmethyl)thio]- in complex biological environments.

The synthesis of acetic acid, [(triphenylmethyl)thio]- involves a multi-step process that typically begins with the preparation of the triphenylmethyl thiol intermediate. This intermediate is then subjected to nucleophilic substitution reactions to introduce the acetyl group. The reaction conditions, including temperature and solvent choice, play a critical role in determining the yield and purity of the final product. Innovations in catalytic systems have further enhanced the efficiency of these reactions, making large-scale production more feasible.

In terms of applications, acetic acid, [(triphenylmethyl)thio]- has found utility in the development of advanced materials such as self-healing polymers and stimuli-responsive gels. Its thiol group enables dynamic covalent chemistry, allowing for reversible cross-linking under specific conditions. This property has been leveraged in creating materials that can adapt to environmental changes, offering potential uses in smart textiles and adaptive electronics.

Moreover, this compound has been employed as a precursor in the synthesis of bioactive molecules. Its ability to participate in thiol-ene click reactions has facilitated the construction of complex molecular architectures with precision. Recent research has demonstrated its role in synthesizing scaffolds for tissue engineering, where its biocompatibility and structural integrity are highly valued.

From an environmental perspective, understanding the degradation pathways of acetic acid, [(triphenylmethyl)thio]- is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation, with key intermediates being identified through metabolomic analysis. These findings contribute to the development of sustainable chemical processes that minimize environmental footprint.

In conclusion, acetic acid, [(triphenylmethyl)thio]- (CAS No 34914-36-8) stands as a pivotal molecule in modern chemistry and materials science. Its unique properties and diverse applications continue to drive innovation across multiple disciplines. As research progresses, new opportunities for utilizing this compound are expected to emerge, further solidifying its role in advancing scientific frontiers.